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Compound of Interest

Compound Name: PD 135158

Cat. No.: B1197173 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety protocols and logistical guidance for the handling and

disposal of PD 135158, a potent cholecystokinin receptor antagonist. Adherence to these

procedures is vital to ensure a safe laboratory environment and the integrity of research

outcomes. This guide is intended to be a primary resource for all personnel involved in the use

of this compound.

Immediate Safety and Handling Protocols
While a comprehensive Material Safety Data Sheet (MSDS) for PD 135158 is not publicly

available, the following best-practice guidelines, derived from general laboratory safety

principles for handling potent chemical compounds, must be strictly followed.

Personal Protective Equipment (PPE):

A full complement of personal protective equipment is mandatory when handling PD 135158.

This includes, but is not limited to:

Gloves: Nitrile gloves are required. Always double-glove.

Eye Protection: Chemical safety goggles are essential.

Lab Coat: A fully buttoned lab coat must be worn.
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Respiratory Protection: Use a certified respirator if there is any risk of aerosolization or if

handling the compound outside of a certified chemical fume hood.

Engineering Controls:

All handling of PD 135158, including weighing, reconstitution, and aliquoting, must be

conducted in a certified chemical fume hood to minimize inhalation exposure.

Ensure proper ventilation in all areas where the compound is stored and handled.

General Handling Procedures:

Avoid all direct contact with the skin, eyes, and mucous membranes.

Do not eat, drink, or smoke in areas where PD 135158 is handled or stored.

Wash hands thoroughly with soap and water after handling the compound, before leaving the

laboratory, and before eating or drinking.

In case of accidental skin contact, immediately wash the affected area with copious amounts

of water for at least 15 minutes and seek medical attention.

In case of eye contact, immediately flush the eyes with a gentle stream of water for at least

15 minutes, holding the eyelids open, and seek immediate medical attention.

Physical and Chemical Properties
A summary of the known physical and chemical properties of PD 135158 is provided in the

table below for easy reference.
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Property Value

Molecular Weight 616.76 g/mol

Molecular Formula C₃₅H₄₄N₄O₆

Physical Appearance White solid

Solubility Soluble in DMSO (100 mM)[1]

Storage Temperature -20°C[2]

Operational Plans
Reconstitution and Aliquoting:

Preparation: Before opening the vial, ensure all necessary PPE is donned and you are

working within a certified chemical fume hood.

Solvent Addition: Based on the desired stock concentration, carefully add the appropriate

volume of dimethyl sulfoxide (DMSO) to the vial containing the solid PD 135158.

Dissolution: Gently vortex or sonicate the vial until the compound is fully dissolved.

Aliquoting: Dispense the stock solution into smaller, clearly labeled, single-use aliquots to

avoid repeated freeze-thaw cycles.

Labeling: Each aliquot vial must be clearly labeled with the compound name, concentration,

date of preparation, and solvent used.

Disposal Plan
All waste materials contaminated with PD 135158 must be treated as hazardous chemical

waste.

Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected

in a designated, sealed, and clearly labeled hazardous waste container.
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Liquid Waste: Unused solutions containing PD 135158 should be collected in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

Disposal: All hazardous waste must be disposed of through the institution's official hazardous

waste management program. Follow all local, state, and federal regulations for hazardous

waste disposal.

Experimental Protocols
While specific, detailed experimental protocols for PD 135158 are not readily available in the

public domain, the following general workflow can be adapted from research involving other

cholecystokinin receptor antagonists.

Experimental Workflow for In Vitro Studies:
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Start: Prepare Stock Solution of PD 135158

Culture target cells to desired confluency

Treat cells with varying concentrations of PD 135158

Incubate for a predetermined time period

Perform downstream assays (e.g., viability, signaling)

Analyze and interpret data

End of Experiment

Click to download full resolution via product page

Caption: A general experimental workflow for in vitro studies using PD 135158.

Signaling Pathway
PD 135158 is an antagonist of the cholecystokinin (CCK) receptors. The binding of CCK to its

receptors typically initiates a signaling cascade. As an antagonist, PD 135158 blocks this

cascade. The specific downstream effects of PD 135158 are dependent on the cell type and

the specific CCK receptor subtype being targeted.
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Conceptual Signaling Pathway Blockade by PD 135158:
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Caption: PD 135158 blocks the CCK signaling pathway by antagonizing the CCK receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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